Imidazole Imidazole 1H-imidazole is an imidazole tautomer which has the migrating hydrogen at position 1. It is a conjugate base of an imidazolium cation. It is a conjugate acid of an imidazolide. It is a tautomer of a 4H-imidazole.
Imidazole is a natural product found in Lens culinaris and Homo sapiens with data available.
Brand Name: Vulcanchem
CAS No.: 288-32-4
VCID: VC21154941
InChI: InChI=1S/C3H4N2/c1-2-5-3-4-1/h1-3H,(H,4,5)
SMILES: C1=CN=CN1
Molecular Formula: C3H4N2
Molecular Weight: 68.08 g/mol

Imidazole

CAS No.: 288-32-4

Cat. No.: VC21154941

Molecular Formula: C3H4N2

Molecular Weight: 68.08 g/mol

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Imidazole - 288-32-4

Specification

Description 1H-imidazole is an imidazole tautomer which has the migrating hydrogen at position 1. It is a conjugate base of an imidazolium cation. It is a conjugate acid of an imidazolide. It is a tautomer of a 4H-imidazole.
Imidazole is a natural product found in Lens culinaris and Homo sapiens with data available.
CAS No. 288-32-4
Molecular Formula C3H4N2
Molecular Weight 68.08 g/mol
IUPAC Name 1H-imidazole
Standard InChI InChI=1S/C3H4N2/c1-2-5-3-4-1/h1-3H,(H,4,5)
Standard InChI Key RAXXELZNTBOGNW-UHFFFAOYSA-N
SMILES C1=CN=CN1
Canonical SMILES C1=CN=CN1
Boiling Point 257 °C
268 °C
Colorform Monoclinic prisms from benzene
Colorless crystals
Colorless-yellow solid
Flash Point 145 °C (293 °F) - closed cup
145 °C c.c.
Melting Point 89.52 °C
90.5 °C
89 °C

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